Cas no 1267217-73-1 ({1-[3-(Trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {1-[3-(Trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 1267217-73-1
• MF: C₁₀H₈F₃N₃O
• MW: 243.185232162476
• CID: 5042804
• Update Time: 2025-05-25

{1-[3-(Trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanol
• [1-[3-(trifluoromethyl)phenyl]triazol-4-yl]methanol
• {1-[3-(Trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanol

• Inchi： 1S/C10H8F3N3O/c11-10(12,13)7-2-1-3-9(4-7)16-5-8(6-17)14-15-16/h1-5,17H,6H2
• InChI Key： NRRMWHGEXYEMFN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)N1C=C(CO)N=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1.4
• Topological Polar Surface Area: 50.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on {1-[3-(Trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanol

Research Briefing on {1-[3-(Trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanol (CAS: 1267217-73-1) in Chemical Biology and Pharmaceutical Applications

The compound {1-[3-(Trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanol (CAS: 1267217-73-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, mechanism of action, and preclinical evaluations, highlighting its role as a versatile scaffold in drug discovery.

Recent studies have focused on the efficient synthesis of this triazole derivative via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in click chemistry. The trifluoromethylphenyl moiety enhances metabolic stability and membrane permeability, while the hydroxymethyl group allows for further functionalization, making it a promising intermediate for kinase inhibitors and antimicrobial agents. A 2023 study in the Journal of Medicinal Chemistry demonstrated its incorporation into covalent BTK inhibitors, showing nanomolar potency in B-cell lymphoma models.

Structural-activity relationship (SAR) analyses reveal that the compound's bioactivity is highly sensitive to substitutions at the triazole ring. Molecular docking simulations suggest strong interactions with ATP-binding pockets of target proteins, particularly in inflammatory pathways. Notably, derivatives of 1267217-73-1 exhibited selective COX-2 inhibition with reduced gastrointestinal toxicity in rodent models, as reported in Bioorganic & Medicinal Chemistry Letters (2024).

Emerging applications include its use as a fluorescent probe for cellular imaging, leveraging the triazole's rigid structure. Researchers at MIT have conjugated it with BODIPY dyes to track real-time enzyme activity in live cells (ACS Chemical Biology, 2024). However, challenges remain in optimizing pharmacokinetic properties, as the hydroxymethyl group contributes to variable hepatic clearance rates across species.

In conclusion, 1267217-73-1 represents a multifaceted building block with demonstrated utility in oncology, immunology, and diagnostic tools. Ongoing clinical translation efforts focus on improving its bioavailability through prodrug strategies, positioning it as a key player in next-generation small-molecule therapeutics.